Cas no 933035-31-5 (3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine)

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine structure

933035-31-5 structure

Product Name:3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine

CAS No:933035-31-5

MF:C₆H₂Br₂ClN₃

MW:311.361177921295

MDL:MFCD09878712

CID:1031562

PubChem ID:44630723

Update Time:2024-10-26

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

- 3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine
- 3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine (ACI)
- AKOS015835776
- MFCD09878712
- SCHEMBL2593539
- AS-35698
- 3,8-dibromo-6-chloroimidazo [1,2-b]pyridazine
- CS-0085243
- NDKXOFBISSTBNJ-UHFFFAOYSA-N
- DB-339052
- 933035-31-5
- DTXSID40660006
- MDL： MFCD09878712
- Inchi： 1S/C6H2Br2ClN3/c7-3-1-5(9)11-12-4(8)2-10-6(3)12/h1-2H
- InChI Key： NDKXOFBISSTBNJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(Br)C2N(C(=CN=2)Br)N=1

Computed Properties

Exact Mass: 310.82835g/mol
Monoisotopic Mass: 308.83040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 30.2Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	50987-0.25/G	3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE	933035-31-5	97%	0.25g	$148	2023-09-17
AstaTech	50987-1/G	3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE	933035-31-5	97%	1g	$348	2023-09-17
Chemenu	CM164153-1g	3,8-dibromo-6-chloroimidazo[1,2-b]pyridazine	933035-31-5	95+%	1g	$1112	2021-08-05
abcr	AB306284-250 mg	3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine; 97%	933035-31-5		250MG	€573.70	2023-01-23
Chemenu	CM164153-1g	3,8-dibromo-6-chloroimidazo[1,2-b]pyridazine	933035-31-5	95%+	1g	$416	2024-07-19
Alichem	A029185476-250mg	3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine	933035-31-5	97%	250mg	$329.66	2023-08-31
Alichem	A029185476-1g	3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine	933035-31-5	97%	1g	$793.56	2023-08-31
eNovation Chemicals LLC	Y1309959-1g	3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine	933035-31-5	95%	1g	$788	2024-06-03
AstaTech	50987-0.1/g	3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE	933035-31-5	97%	0.1g	$88	2023-09-17
eNovation Chemicals LLC	Y1309959-1g	3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine	933035-31-5	95%	1g	$788	2025-02-28

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Production Method

Production Method 1

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 2 h, 60 °C

Reference

: Discovery of Potent and Selective Inhibitors of Wild-Type and Gatekeeper Mutant Fibroblast Growth Factor Receptor (FGFR) 2/3

Shvartsbart, Artem ; Roach, Jeremy J.; Witten, Michael R.; Koblish, Holly; Harris, Jennifer J.; et al, Journal of Medicinal Chemistry, 2022, 65(22), 15433-15442

Production Method 2

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 0 °C; 0 °C → rt; 18 h, rt

Reference

: Binding to an Unusual Inactive Kinase Conformation by Highly Selective Inhibitors of Inositol-Requiring Enzyme 1α Kinase-Endoribonuclease

Colombano, Giampiero; Caldwell, John J.; Matthews, Thomas P. ; Bhatia, Chitra; Joshi, Amar; et al, Journal of Medicinal Chemistry, 2019, 62(5), 2447-2465

Production Method 3

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 16 h, 0 °C → 60 °C

Reference

: Preparation of imidazopyridazine and imidazopyrazine compounds as inhibitors of CDK7

, World Intellectual Property Organization, , ,

Production Method 4

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 1 h, 80 °C

Reference

: Preparation of imidazolyl-triazine nucleotide phosphonates as CD73 inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 2 h, 60 °C
1.2 Solvents: Water ; cooled; 1 h, rt

Reference

: Preparation of imidazopyridine derivatives as FGFR inhibitors for treatment of cancer

, United States, , ,

Production Method 6

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ; rt → 70 °C

Reference

: Imidazopyridazine kinase inhibitors useful for treating a disease or disorder mediated by AAK1, such as Alzheimer's disease, bipolar disorder, pain, and schizophrenia

, World Intellectual Property Organization, , ,

Production Method 7

933190-51-3

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Chloroform ; rt; 3 h, 80 °C

Reference

: Preparation of heteroaromatic compounds as ATR inhibitors and uses thereof

, World Intellectual Property Organization, , ,

Production Method 8

933034-89-0

933035-31-5

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ; 1 h, 80 °C; 80 °C → rt

Reference

: Preparation of fused heterocyclic compounds useful as kinase modulators

, United States, , ,

Production Method 9

933035-31-5

Reaction Conditions

Reference

: Preparation of fused heterocyclic compounds useful as kinase modulators

, World Intellectual Property Organization, , ,

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Raw materials

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Preparation Products

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine (933035-31-5)

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

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